Cas no 23661-48-5 (Iron,bis(L-histidinato-kN,kN3,kO)- (9CI))
23661-48-5 structure
Product Name:Iron,bis(L-histidinato-kN,kN3,kO)- (9CI)
CAS No:23661-48-5
MF:C12H16FeN6O4
MW:364.138242721558
CID:258461
PubChem ID:152652
Update Time:2025-04-19
Iron,bis(L-histidinato-kN,kN3,kO)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Iron,bis(L-histidinato-kN,kN3,kO)- (9CI)
- ferrous histidinate
- Fe(II)-Histidinate
- SCHEMBL5067274
- (2S)-2-amino-3-(1H-imidazol-5-yl)propanoate;iron(2+)
- DTXSID10946480
- Iron, bis(L-histidinato-N,N3,O)-
- 23661-48-5
- Iron(2+) bis[2-amino-3-(1H-imidazol-5-yl)propanoate]
-
- Inchi: 1S/2C6H9N3O2.Fe/c2*7-5(6(10)11)1-4-2-8-3-9-4;/h2*2-3,5H,1,7H2,(H,8,9)(H,10,11);/q;;+2/p-2/t2*5-;/m00./s1
- InChI Key: VCSCPMNEABGTIT-MDTVQASCSA-L
- SMILES: [Fe+2].[O-]C([C@H](CC1=CN=CN1)N)=O.[O-]C([C@H](CC1=CN=CN1)N)=O
Computed Properties
- Exact Mass: 364.05800
- Monoisotopic Mass: 364.058239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 145
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 190Ų
Experimental Properties
- PSA: 189.66000
- LogP: -2.54310
Iron,bis(L-histidinato-kN,kN3,kO)- (9CI) Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
23661-48-5 (Iron,bis(L-histidinato-kN,kN3,kO)- (9CI)) Related Products
- 351-50-8(D-Histidine)
- 39037-22-4((2S)-2-amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid)
- 71-00-1(L-Histidine)
- 7006-35-1(L-Histidine Base)
- 4998-57-6(DL-Histidine)
- 26062-48-6(L-Histidine,homopolymer)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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